![molecular formula C19H15F3N4O2S2 B2767772 4-methyl-N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 868976-28-7](/img/structure/B2767772.png)
4-methyl-N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methyl-N-(5-((2-oxo-2-((3-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H15F3N4O2S2 and its molecular weight is 452.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
A study on related benzamide derivatives demonstrated their synthesis and evaluation against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). These compounds showed moderate to excellent anticancer activity, highlighting the potential of benzamide derivatives in cancer therapy (Ravinaik et al., 2021).
Synthesis and Characterization
Another research focus involves the synthesis and characterization of thiadiazolobenzamide and its complexes with metals like Ni and Pd. The study explores the structural aspects and potential applications of these complexes, offering insights into the chemical versatility and application scope of thiadiazolobenzamides (Adhami et al., 2012).
Antiallergy Agents
N-(4-substituted-thiazolyl)oxamic acid derivatives, showcasing a similar structural motif, have been synthesized and tested for antiallergy activity. These compounds, prepared through different synthetic routes, exhibited significant potency, suggesting the utility of related benzamide derivatives in developing antiallergy medications (Hargrave et al., 1983).
Antimicrobial and Antilipase Activity
Research on hybrid molecules containing thiadiazole scaffolds and benzamide groups, synthesized via microwave-assisted methods, revealed their in vitro anticancer activity against various human cancer cell lines. These studies also emphasize the potential of such compounds in antimicrobial and antilipase applications, contributing to the broader understanding of benzamide derivatives in therapeutic contexts (Tiwari et al., 2017).
Nematocidal Activity
A novel series of 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group was synthesized, showing significant nematocidal activities against Bursaphelenchus xylophilus. This highlights another area of application for benzamide derivatives, indicating their potential as lead compounds in nematicide development (Liu et al., 2022).
Properties
IUPAC Name |
4-methyl-N-[5-[2-oxo-2-[3-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N4O2S2/c1-11-5-7-12(8-6-11)16(28)24-17-25-26-18(30-17)29-10-15(27)23-14-4-2-3-13(9-14)19(20,21)22/h2-9H,10H2,1H3,(H,23,27)(H,24,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRKFXYHEBSUQFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.